Cas no 895012-43-8 (5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide)

• Product Name: 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide
• CAS No: 895012-43-8
• MF: C₁₈H₁₁ClFN₃OS₂
• MW: 403.880843400955
• CID: 5776410
• PubChem ID: 40481883
• Update Time: 2025-06-07

5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(4-fluorobenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-[(pyridin-3-yl)methyl]thiophene-2-carboxamide
• 895012-43-8
• 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)thiophene-2-carboxamide
• F2515-1311
• AKOS002068143
• 2-Thiophenecarboxamide, 5-chloro-N-(4-fluoro-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

• Inchi： 1S/C18H11ClFN3OS2/c19-15-7-6-14(25-15)17(24)23(10-11-3-2-8-21-9-11)18-22-16-12(20)4-1-5-13(16)26-18/h1-9H,10H2
• InChI Key： ZXYLCOBNSDJVAK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N(C2=NC3C(=CC=CC=3S2)F)CC2C=NC=CC=2)=O)S1

Computed Properties

• Exact Mass: 403.0016102g/mol
• Monoisotopic Mass: 403.0016102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 582.1±60.0 °C(Predicted)
• pka: 4.33±0.12(Predicted)

Additional information on 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide

Introduction to 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide (CAS No. 895012-43-8)

5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide, identified by its CAS number 895012-43-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the development of novel drugs targeting various biological pathways.

The molecular structure of 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide is characterized by its intricate arrangement of heterocyclic rings and functional groups. The presence of a thiophene core, flanked by chloro, fluoro, and pyridine substituents, as well as a benzothiazole moiety, contributes to its unique chemical properties and biological activity. These structural features are critical in determining its interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate the activity of key enzymes and receptors involved in disease pathways. The compound 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide has been explored in several preclinical studies for its potential role in inhibiting enzymes associated with inflammatory and infectious diseases. Its ability to interact with specific binding sites on target proteins suggests that it may offer a new mechanism of action for treating these conditions.

One of the most compelling aspects of this compound is its dual functionality. The combination of the benzothiazole and pyridine moieties provides a scaffold that can be readily modified to enhance binding affinity and selectivity. This flexibility has allowed researchers to fine-tune the properties of the molecule, leading to the development of derivatives with improved pharmacokinetic profiles. For instance, modifications aimed at optimizing solubility and metabolic stability have been crucial in advancing this compound towards clinical applications.

The synthesis of 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the benzothiazole ring enhances the compound's bioavailability and metabolic resistance, which are critical factors in drug development. Similarly, the pyridine substituent contributes to its ability to interact with biological targets, making it an attractive scaffold for medicinal chemists.

In academic research circles, this compound has been studied for its potential applications in treating neurological disorders. Preliminary findings suggest that it may modulate neurotransmitter receptors, offering a new approach to managing conditions such as Alzheimer's disease and Parkinson's disease. The ability of 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylthiophene-2-carboxamide to cross the blood-brain barrier is particularly noteworthy, as it opens up possibilities for treating central nervous system disorders effectively.

The pharmaceutical industry has taken notice of the promising properties of this compound. Several companies have initiated clinical trials to evaluate its efficacy and safety in human subjects. These trials aim to provide evidence supporting the use of 5-chloro-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethylthiophene)-2-carboxamide as a therapeutic agent for various diseases. Early results from these trials are expected to shed light on its potential as a drug candidate.

Beyond its therapeutic applications, this compound also holds significance in the field of chemical biology. Its unique structure provides insights into how molecular interactions can be leveraged to develop drugs with specific mechanisms of action. Researchers are exploring ways to use this compound as a tool for studying biological pathways and identifying new drug targets.

The future prospects for 5-chloro-N-(4-fluoro--1,3-benzothiazol--2--y--l)-N-pyridin--3--ylmethylthiophene--2--carboxamide appear bright, with ongoing research aimed at optimizing its pharmacological properties and expanding its therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate the development process, bringing this compound closer to clinical use.